Cas no 139-65-1 (4,4'-Thiodianiline)

4,4'-Thiodianiline Properties

Names and Identifiers

• 4,4'-Thiodianiline
• 4,4'-Diaminodiphenyl sulfide
• Bis(4-aminophenyl) Sulfide
• 4,4′-Diaminodiphenyl sulfide
• 4-[(4-Aminophenyl)thio]aniline
• 4-(4-aminophenyl)sulfanylaniline
• 4,4′-Thiodianiline
• 4-Aminophenyl Sulfide
• ASD
• NCI-C01707
• Thioaniline
• 4-Aminopheny
• 4-Aminophenylt
• Arylsulfatase D
• 4,4’-thioaniline
• 4,4'-Thioaniline
• p,p-Thiodianiline
• 4,4'-Thiodaniline
• Benzenamine, 4,4'-thiobis-
• Bis(4-aminophenyl)sulfide
• 4,4-thiodianiline
• Thiodi-p-phenylenediamine
• Bis(p-aminophenyl)sulfide
• Di(p-aminophenyl) sulfide
• Aniline, 4,4'-thiodi-
• 4,4'-THIOBISBENZENAMINE
• Sulfide, bis(p-aminophenyl)
• p,p'-Diaminodiphenyl sulfide
• 4,4'-Diaminophenyl sulfide
• Di(p-aminophenyl)sulphide
• 4,4'-Thiobis(aniline)
• Bis(p-ami
• +Expand

• MDL： MFCD00025342
• InChIKey： ICNFHJVPAJKPHW-UHFFFAOYSA-N
• Inchi： 1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 216.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.072119
• Heavy Atom Count: 15
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.3

Experimental Properties

• LogP: 4.16460
• PSA: 77.34000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 464.8 °C at 760 mmHg
• Melting Point: 105-107 °C (lit.)
• Flash Point: 234.9 °C
• Color/Form: Brown to brown violet powder or needle
• Sensitiveness: Sensitive to light; Sensitive to humidity
• Density: 1.1391 (rough estimate)

4,4'-Thiodianiline Security Information

• Symbol: GHS07 GHS08 GHS09
• RTECS：BY9625000
• WGK Germany：3
• Safety Term：S53;S45;S61
• Safety Instruction： S53-S45-S61
• Risk Phrases：R45; R22; R51/53
• Dangerous goods sign： T N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H302,H350,H411
• Warning Statement： P201,P273,P308+P313
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 45-22-51/53
• Signal Word：Danger
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：8-10-21

4,4'-Thiodianiline Customs Data

• HS CODE：29309090

Related Categories

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• Material Chemicals Colorants and Pigments